Cas no 35623-03-1 (2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine)

• Product Name: 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine
• CAS No: 35623-03-1
• MF: C₆H₂Cl₃F₃N₂
• MW: 265.447688579559
• CID: 5798521
• PubChem ID: 130156100
• Update Time: 2025-10-20

2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2,3,5-trichloro-6-(trifluoromethyl)-
• 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine

• Inchi： 1S/C6H2Cl3F3N2/c7-1-3(13)2(8)5(9)14-4(1)6(10,11)12/h(H2,13,14)
• InChI Key： XWNUCYOXYKMPTJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C(F)(F)F)=C(Cl)C(N)=C1Cl

Experimental Properties

• Density: 1.720±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±40.0 °C(Predicted)
• pka: -4.46±0.10(Predicted)

Additional information on 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine

Introduction to 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine (CAS No. 35623-03-1)

2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine, identified by its Chemical Abstracts Service (CAS) number 35623-03-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and is distinguished by its multiple chloro and trifluoromethyl substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine encompasses three chlorine atoms at the 2, 3, and 5 positions of the pyridine ring, along with a trifluoromethyl group at the 6-position. The amine functional group at the 4-position further enhances its reactivity, enabling diverse chemical transformations. Such structural features make it a versatile building block for medicinal chemists aiming to develop novel compounds with potential therapeutic applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both chloro and trifluoromethyl groups in 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine imparts favorable electronic properties that can modulate the interactions between a drug molecule and its biological receptor. This has led to its exploration in the design of small-molecule inhibitors for various diseases.

One of the most compelling aspects of 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine is its utility in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The halogenated pyridine scaffold provides a rigid framework that can be fine-tuned to optimize binding interactions with kinase active sites. Several studies have demonstrated the efficacy of derivatives of this compound in inhibiting aberrantly activated kinases associated with cancer progression.

Moreover, the agrochemical industry has also recognized the potential of 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine as a precursor for developing novel pesticides. Its structural motifs are reminiscent of established agrochemicals that exhibit potent herbicidal and insecticidal activities. By leveraging its reactive sites, researchers have synthesized compounds that target specific metabolic pathways in pests while maintaining environmental safety.

The synthesis of 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The introduction of chlorine atoms is often achieved through electrophilic aromatic substitution reactions, while the trifluoromethyl group can be incorporated via metal-catalyzed cross-coupling or direct fluorination techniques. The amine functionality is typically introduced at the final stage through reductive amination or nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine. For instance, catalytic hydrogenation techniques have enabled selective reduction of nitro or cyano groups to amine functionalities without affecting other sensitive substituents. Similarly, flow chemistry approaches have been employed to enhance reaction control and minimize byproduct formation.

The pharmacological profile of 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit promising activity against various disease models. Notably, some analogs have shown significant efficacy in reducing tumor growth in animal models by inhibiting key signaling pathways involved in cancer cell proliferation and survival.

One notable derivative is being evaluated for its potential as an antiviral agent. The combination of halogenated pyridine and amine functionalities creates a scaffold that can interact with viral proteases or polymerases. Preliminary studies indicate that certain modifications can enhance binding affinity while reducing toxicity compared to existing antiviral drugs.

The development of new drug candidates is an iterative process that relies on both computational modeling and experimental validation. Molecular docking studies have been instrumental in predicting how 2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-amine derivatives might interact with biological targets such as enzymes or receptors. These simulations help guide synthetic efforts by identifying key structural features that contribute to potency and selectivity.

In conclusion,2,3,5-trichloro-6-(trifluoromethyl)pyridin-4-aminese (CAS No. 35623-03) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive intermediate for designing molecules with tailored biological activities. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.